2-[2-(3,5-dimethylphenyl)propyl]-1H-benzimidazole

• IUPAC Name: 2-[2-(3,5-dimethylphenyl)propyl]-1H-benzimidazole
• InChI: InChI=1S/C18H20N2/c1-12-8-13(2)10-15(9-12)14(3)11-18-19-16-6-4-5-7-17(16)20-18/h4-10,14H,11H2,1-3H3,(H,19,20)
• InChI Key: OBWFSSXFDQQDMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(C)CC2=NC3=CC=CC=C3N2)C
• Molecular Formula: C18H20N2
• Molecular Weight: 264.4 g/mol

Description

2-[2-(3,5-dimethylphenyl)propyl]-1H-benzimidazole, also known as DMXB-A, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzimidazole derivatives and has been shown to have significant effects on the central nervous system.

Mechanism of Action

2-[2-(3,5-dimethylphenyl)propyl]-1H-benzimidazole acts as a selective agonist of the α7 nicotinic acetylcholine receptor (nAChR), which is expressed in various regions of the brain. Activation of the α7 nAChR has been shown to have neuroprotective effects and improve cognitive function. 2-[2-(3,5-dimethylphenyl)propyl]-1H-benzimidazole has also been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and glutamate.
Biochemical and Physiological Effects
2-[2-(3,5-dimethylphenyl)propyl]-1H-benzimidazole has been shown to have significant effects on the central nervous system. It has been shown to improve cognitive function, reduce inflammation, and protect against oxidative stress. 2-[2-(3,5-dimethylphenyl)propyl]-1H-benzimidazole has also been shown to have analgesic effects and reduce anxiety in animal models.

Advantages and Limitations for Lab Experiments

2-[2-(3,5-dimethylphenyl)propyl]-1H-benzimidazole has several advantages for use in lab experiments. It has high selectivity for the α7 nAChR and has been shown to have low toxicity in animal models. However, 2-[2-(3,5-dimethylphenyl)propyl]-1H-benzimidazole has limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 2-[2-(3,5-dimethylphenyl)propyl]-1H-benzimidazole. One potential application is in the treatment of neurodegenerative disorders, such as Alzheimer's disease. 2-[2-(3,5-dimethylphenyl)propyl]-1H-benzimidazole has been shown to have neuroprotective effects and improve cognitive function in animal models of these disorders. Another potential application is in the treatment of stroke and traumatic brain injury. 2-[2-(3,5-dimethylphenyl)propyl]-1H-benzimidazole has been shown to have neuroprotective effects in animal models of these conditions. Finally, further research is needed to understand the long-term effects of 2-[2-(3,5-dimethylphenyl)propyl]-1H-benzimidazole on the central nervous system and to optimize its synthesis method for use in clinical trials.
Conclusion
2-[2-(3,5-dimethylphenyl)propyl]-1H-benzimidazole is a promising compound with potential therapeutic applications in various neurological and psychiatric disorders. Its mechanism of action as a selective agonist of the α7 nAChR has been extensively studied, and it has been shown to have significant effects on the central nervous system. Further research is needed to fully understand the potential applications of 2-[2-(3,5-dimethylphenyl)propyl]-1H-benzimidazole and to optimize its synthesis method for use in clinical trials.

Synthesis Methods

The synthesis of 2-[2-(3,5-dimethylphenyl)propyl]-1H-benzimidazole involves the reaction of 3,5-dimethylphenylacetic acid with o-phenylenediamine in the presence of a dehydrating agent. The resulting product is then reduced using sodium borohydride to obtain 2-[2-(3,5-dimethylphenyl)propyl]-1H-benzimidazole. This synthesis method has been optimized to produce high yields of 2-[2-(3,5-dimethylphenyl)propyl]-1H-benzimidazole with high purity.

Scientific Research Applications

2-[2-(3,5-dimethylphenyl)propyl]-1H-benzimidazole has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury. 2-[2-(3,5-dimethylphenyl)propyl]-1H-benzimidazole has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.